Cas no 1247488-59-0 (4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1247488-59-0
• MF: C₈H₈BrN₅
• MW: 254.086619377136
• CID: 5708484
• PubChem ID: 62700864
• Update Time: 2023-11-24

4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1247488-59-0
• EN300-1106836
• AKOS011995770
• 4-BROMO-1-(PYRIMIDIN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
• 4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
• 4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H8BrN5/c9-6-4-14(13-8(6)10)5-7-11-2-1-3-12-7/h1-4H,5H2,(H2,10,13)
• InChI Key： NZMBQBURLCZAHY-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 252.99631g/mol
• Monoisotopic Mass: 252.99631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives